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Compound of Interest

Compound Name: 3-Nitrophthalic acid

Cat. No.: B027452 Get Quote

Application Notes and Protocols for 3-
Nitrophthalic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,

and use of 3-Nitrophthalic acid. The information is compiled to ensure the safety of laboratory

personnel and the integrity of experimental procedures.

Chemical and Physical Properties
3-Nitrophthalic acid is a yellow crystalline solid.[1] It is an important intermediate in the

synthesis of various organic compounds, including dyes, pigments, and pharmaceuticals.[1]
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Property Value Reference

Chemical Formula C₈H₅NO₆ [1]

Molecular Weight 211.13 g/mol [2][3]

Appearance
Off-white to light yellow

crystalline powder

Melting Point 213 - 216 °C (415.4 - 420.8 °F)

Solubility

Soluble in hot water, methanol,

ethanol. Slightly soluble in

ether. Insoluble in chloroform,

carbon tetrachloride, carbon

disulfide, benzene.

Stability
Stable under normal

temperatures and pressures.

Safety and Hazard Information
3-Nitrophthalic acid is classified as a hazardous substance and requires careful handling.
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Hazard Statement GHS Classification
Precautionary
Statement

Reference

H315: Causes skin

irritation

Skin Irritation

(Category 2)

P264: Wash skin

thoroughly after

handling. P280: Wear

protective gloves.

P302 + P352: IF ON

SKIN: Wash with

plenty of soap and

water. P332 + P313: If

skin irritation occurs:

Get medical

advice/attention.

P362: Take off

contaminated clothing

and wash before

reuse.

H318: Causes serious

eye damage

Serious Eye Damage

(Category 1)

P280: Wear eye

protection/face

protection. P305 +

P351 + P338: IF IN

EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P310:

Immediately call a

POISON CENTER or

doctor/physician.

H335: May cause

respiratory irritation

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

P261: Avoid breathing

dust. P271: Use only

outdoors or in a well-

ventilated area. P304

+ P340: IF INHALED:
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Remove person to

fresh air and keep

comfortable for

breathing. P312: Call

a POISON CENTER

or doctor/physician if

you feel unwell. P403

+ P233: Store in a

well-ventilated place.

Keep container tightly

closed.

Incompatibilities: Strong oxidizing agents, strong bases, strong acids/alkalis, and strong

reducing agents.

Hazardous Decomposition Products: Under fire conditions, may decompose to produce

nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).

Safe Handling and Storage Workflow
The following diagram outlines the logical workflow for the safe handling and storage of 3-
Nitrophthalic acid.
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Caption: Workflow for Safe Handling and Storage of 3-Nitrophthalic Acid.

Experimental Protocols
Protocol for Handling and Dispensing Solid 3-
Nitrophthalic Acid

Preparation:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

Work in a well-ventilated area, preferably within a chemical fume hood.
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Wear appropriate Personal Protective Equipment (PPE): safety goggles, chemical-

resistant gloves (e.g., nitrile), and a lab coat.

Dispensing:

To avoid generating dust, handle the solid carefully. Use a spatula or scoop for transferring

the powder.

If weighing, do so in a tared, sealed container to the extent possible.

Close the main container tightly immediately after use.

Cleanup:

Clean any spills immediately by sweeping or vacuuming the material into a suitable

container for disposal. Avoid creating dust.

Wipe the work surface with a damp cloth.

Wash hands thoroughly with soap and water after handling.

Protocol for Preparing a Solution of 3-Nitrophthalic Acid
Preparation:

Follow all safety precautions outlined in Protocol 4.1.

Select a solvent in which 3-Nitrophthalic acid is soluble (e.g., hot water, methanol,

ethanol).

Procedure:

In a clean, dry flask or beaker of appropriate size, add the desired volume of solvent.

While stirring the solvent, slowly add the pre-weighed 3-Nitrophthalic acid.

If necessary, gently heat the solution on a hot plate with stirring to aid dissolution. Be

aware of the solvent's flash point and use appropriate heating methods (e.g., a water bath

for flammable solvents).
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Once dissolved, allow the solution to cool to the desired temperature before use.

Example Experimental Protocol: Synthesis of 3-
Nitrophthalic Anhydride
This protocol is adapted from a literature procedure and should be performed with appropriate

safety measures.

Materials:

3-Nitrophthalic acid (1 mole, 211 g)

Acetic anhydride (2 moles, 205 g, 190 cc)

Round-bottomed flask (300 cc) with reflux condenser

Porcelain dish (15 cm)

Mortar and pestle

Suction filtration apparatus

Alcohol-free ether

Procedure:

In the round-bottomed flask, combine 3-Nitrophthalic acid and acetic anhydride.

Heat the mixture to a gentle boil until the acid is completely dissolved, and then continue

heating for an additional ten minutes.

In a fume hood, pour the hot mixture into the porcelain dish and allow it to cool.

Grind the resulting crystal mass in a mortar and filter by suction.

Wash the crystals in the mortar with 150 cc of alcohol-free ether and filter again. Repeat

the wash.
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Air-dry the product for a short time, then dry to a constant weight at 105°C.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid immediately.

Skin Contact: Get medical aid. Flush skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes. Wash clothing before reuse.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: Never give anything by mouth to an unconscious person. Get medical aid. Do

NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or

water.

Spills: Clean up spills immediately, observing precautions in the Protective Equipment

section. Sweep up, then place into a suitable container for disposal. Avoid generating dusty

conditions and provide ventilation.

Storage and Disposal
Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

containers tightly closed when not in use. Store locked up.

Disposal: Dispose of waste and unused product in accordance with local, state, and federal

regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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